Cas no 1697720-95-8 (1-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl-1H-pyrazol-4-amine)
1-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl-1H-pyrazol-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-[(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl]-1H-pyrazol-4-amine
- 1697720-95-8
- EN300-1107887
- 1H-Pyrazol-4-amine, 1-[(2-methyl-2H-tetrazol-5-yl)methyl]-
- 1-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl-1H-pyrazol-4-amine
-
- Inchi: 1S/C6H9N7/c1-12-10-6(9-11-12)4-13-3-5(7)2-8-13/h2-3H,4,7H2,1H3
- InChI Key: IJUXGQTZRFIQRM-UHFFFAOYSA-N
- SMILES: N1(C=C(C=N1)N)CC1N=NN(C)N=1
Computed Properties
- Exact Mass: 179.09194332g/mol
- Monoisotopic Mass: 179.09194332g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 87.4Ų
Experimental Properties
- Density: 1.65±0.1 g/cm3(Predicted)
- Boiling Point: 447.3±51.0 °C(Predicted)
- pka: 3.09±0.11(Predicted)
1-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl-1H-pyrazol-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1107887-0.05g |
1-[(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl]-1H-pyrazol-4-amine |
1697720-95-8 | 95% | 0.05g |
$768.0 | 2023-10-27 | |
| Enamine | EN300-1107887-0.1g |
1-[(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl]-1H-pyrazol-4-amine |
1697720-95-8 | 95% | 0.1g |
$804.0 | 2023-10-27 | |
| Enamine | EN300-1107887-0.25g |
1-[(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl]-1H-pyrazol-4-amine |
1697720-95-8 | 95% | 0.25g |
$840.0 | 2023-10-27 | |
| Enamine | EN300-1107887-0.5g |
1-[(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl]-1H-pyrazol-4-amine |
1697720-95-8 | 95% | 0.5g |
$877.0 | 2023-10-27 | |
| Enamine | EN300-1107887-1.0g |
1-[(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl]-1H-pyrazol-4-amine |
1697720-95-8 | 1g |
$1414.0 | 2023-06-10 | ||
| Enamine | EN300-1107887-2.5g |
1-[(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl]-1H-pyrazol-4-amine |
1697720-95-8 | 95% | 2.5g |
$1791.0 | 2023-10-27 | |
| Enamine | EN300-1107887-5.0g |
1-[(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl]-1H-pyrazol-4-amine |
1697720-95-8 | 5g |
$4102.0 | 2023-06-10 | ||
| Enamine | EN300-1107887-10.0g |
1-[(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl]-1H-pyrazol-4-amine |
1697720-95-8 | 10g |
$6082.0 | 2023-06-10 | ||
| Enamine | EN300-1107887-1g |
1-[(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl]-1H-pyrazol-4-amine |
1697720-95-8 | 95% | 1g |
$914.0 | 2023-10-27 | |
| Enamine | EN300-1107887-5g |
1-[(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl]-1H-pyrazol-4-amine |
1697720-95-8 | 95% | 5g |
$2650.0 | 2023-10-27 |
1-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl-1H-pyrazol-4-amine Related Literature
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
Additional information on 1-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl-1H-pyrazol-4-amine
Introduction to Compound CAS No. 1697720-95-8: 1-(2-Methyl-2H-1,2,3,4-Tetrazol-5-Yl)Methyl-1H-Pyrazol-4-Amine
The compound with CAS No. 1697720-95-8, commonly referred to as 1-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl-1H-pyrazol-4-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features and potential applications in drug discovery and advanced materials development. The tetrazole and pyrazole moieties within its structure contribute to its distinctive chemical properties and reactivity.
Recent studies have highlighted the importance of tetrazole-containing compounds in medicinal chemistry due to their ability to act as bioisosteres and modulators of various biological pathways. The pyrazole ring, on the other hand, is known for its stability and versatility in forming hydrogen bonds, making it a valuable component in drug design. The combination of these two functional groups in the same molecule creates a highly versatile platform for exploring novel chemical interactions and therapeutic applications.
One of the most exciting developments involving this compound is its potential role in the development of new antibiotics. Researchers have found that the tetrazole-pyrazole conjugate exhibits remarkable antibacterial activity against a range of pathogens, including multidrug-resistant strains. This discovery has opened up new avenues for combating antibiotic resistance, a pressing global health issue.
In addition to its biomedical applications, this compound has also been explored for its electronic properties. The tetrazole group is known to enhance the molecule's ability to conduct electricity at the nanoscale, making it a promising candidate for use in organic electronics and flexible devices. Recent advancements in thin-film transistor technology have demonstrated the potential of this compound as a high-performance semiconductor material.
The synthesis of 1-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl-1H-pyrazol-4-amine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the tetrazole ring through azide cyclization and the subsequent coupling with the pyrazole derivative via nucleophilic substitution. These steps require precise control over reaction conditions to ensure high yields and purity.
From a toxicological perspective, this compound has undergone extensive safety testing. Initial studies suggest that it exhibits low toxicity in vitro and in vivo models, which is a critical factor for its potential use in pharmaceutical applications. However, further long-term studies are needed to fully assess its safety profile.
In conclusion, CAS No. 1697720-95-8 represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique combination of functional groups makes it an invaluable tool for researchers seeking innovative solutions in drug discovery and materials science. As ongoing research continues to uncover new properties and uses for this compound, its significance in the scientific community is expected to grow further.
1697720-95-8 (1-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl-1H-pyrazol-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)